3,4-Dichloroisothiazole-5-carbaldehyde

• IUPAC Name: 3,4-dichloro-1,2-thiazole-5-carbaldehyde
• InChI: InChI=1S/C4HCl2NOS/c5-3-2(1-8)9-7-4(3)6/h1H
• InChI Key: YEGARLICWYWEGA-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=C(C(=NS1)Cl)Cl
• Molecular Formula: C4HCl2NOS
• Molecular Weight: 182.03 g/mol
• CAS No.: 1161865-89-9

Description

3,4-Dichloroisothiazole-5-carbaldehyde is a useful research compound. Its molecular formula is C4HCl2NOS and its molecular weight is 182.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

3,4-Dichloroisothiazole-5-carbaldehyde serves as a precursor in the synthesis of derivatives of thieno[2,3-d]thiazole, 4H-pyrrolo-[2,3-d]thiazole, 2H-pyrazolo[3,4-d]thiazole, and isoxazolo[3,4-d]thiazole. These compounds have been synthesized from thiazolidine-2,4-dione, indicating the versatility of this compound in heterocyclic chemistry (Athmani, Farhat, & Iddon, 1992).

Fluorophores with Viscosity Dependent and Aggregation Induced Emissions

This chemical has also been used in the synthesis of push–pull chromophoric extended styryls exhibiting aggregation-induced emission with enhanced fluorescence intensity. Such compounds are significant for fluorescence molecular rotors for viscosity sensing, demonstrating the chemical's role in creating sensitive materials for photophysical studies (Telore, Satam, & Sekar, 2015).

Improved Synthetic Methods

An improved synthesis method involving this compound with secondary amines highlights its utility in organic synthesis, offering more convenient and higher yield methodologies (Debski, Hanefeld, & Schlitzer, 1997).

Antimicrobial Agents

Additionally, this compound derivatives have been explored for their potential as antimicrobial agents. The design, synthesis, and characterization of new pyrazole analogues starting from this compound have shown promise in anticonvulsant and analgesic studies, indicating its importance in medicinal chemistry (Viveka et al., 2015).

Safety and Hazards

3,4-Dichloroisothiazole-5-carbaldehyde is classified under the GHS07 hazard class. The associated hazard statements are H315 (causes skin irritation), H302 (harmful if swallowed), H335 (may cause respiratory irritation), and H319 (causes serious eye irritation).

Future Directions

The future directions for 3,4-Dichloroisothiazole-5-carbaldehyde involve its use in the synthesis of novel strobilurin analogs. These analogs have shown good fungicidal activity against one or multiple plant pathogens in vitro and in vivo. Further field experiments indicated that one of the compounds displayed better efficacy against Sphaerotheca fuliginea than commercial standards azoxystrobin and trifloxystrobin. Therefore, this compound could be a potential candidate for plant disease management.

Synthesis routes and methods

Procedure details

A mixture of (3,4-dichloroisothiazol-5-yl)methanol (1.1 g), chloroform (150 mL) and manganese dioxide (4.7 g) was stirred at 40° C. for 20 hours. The mixture was filtered through Celite and the filtrate was concentrated under reduced pressure to afford the title compound as a yellow solid (0.62 g).